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Compound of Interest

Compound Name: Human PTHrP-(1-36)

Cat. No.: B15603678 Get Quote

Technical Support Center: Human PTHrP-(1-36)
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and proper storage of human

Parathyroid Hormone-Related Protein-(1-36) (PTHrP-(1-36)). Below you will find

troubleshooting guides, frequently asked questions (FAQs), and detailed experimental

protocols to ensure the integrity and optimal performance of your peptide in your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store lyophilized human PTHrP-(1-36)?

A1: Lyophilized human PTHrP-(1-36) should be stored in a freezer at or below -20°C.[1] For

long-term storage, -80°C is recommended.[2][3][4][5] The peptide should be kept in a sealed

container, away from moisture and light.[2][3] Some suppliers also recommend storage under

nitrogen.[2][3][4]

Q2: What is the recommended solvent for reconstituting human PTHrP-(1-36)?

A2: It is recommended to reconstitute lyophilized PTHrP-(1-36) in sterile, nuclease-free water.

[6] For in vivo studies in humans, reconstitution in bacteriostatic saline has been reported.[7]

The choice of solvent may vary depending on the specific experimental requirements.

Q3: What is the recommended concentration for the stock solution?
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A3: A common recommendation is to reconstitute the peptide to a concentration of not less

than 100 µg/mL.[6] This stock solution can then be further diluted into other aqueous solutions

or experimental buffers.[6]

Q4: How should I store the reconstituted human PTHrP-(1-36) solution?

A4: Once reconstituted, the solution should be aliquoted to prevent repeated freeze-thaw

cycles, which can lead to product inactivation.[2] For short-term storage, the solution can be

kept at 4°C for 2-7 days.[6] For long-term storage, it is recommended to store the aliquots at

-20°C for up to one month or at -80°C for up to six months.[2][3] For extended long-term

storage, adding a carrier protein such as 0.1% Human Serum Albumin (HSA) or Bovine Serum

Albumin (BSA) is advisable.[6]

Q5: Can I store the reconstituted peptide at room temperature?

A5: Lyophilized PTHrP is stable at room temperature for up to three weeks, however, upon

reconstitution, it should be stored at 4°C for short-term use and frozen for long-term storage to

maintain its stability and activity.[6]

Quantitative Data Summary
For easy reference, the following tables summarize the key storage and stability information for

human PTHrP-(1-36).

Table 1: Storage Conditions for Lyophilized Human PTHrP-(1-36)

Condition Temperature Duration Additional Notes

Short-term Room Temperature Up to 3 weeks Desiccated

Long-term -20°C Up to 1 year

Sealed, away from

moisture and light,

under nitrogen[3][4]

Long-term -80°C Up to 2 years

Sealed, away from

moisture and light,

under nitrogen[3][4]
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Table 2: Storage of Reconstituted Human PTHrP-(1-36) Solution

Condition Temperature Duration Additional Notes

Short-term 4°C 2-7 days [6]

Long-term -20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles[2]

[3]

Long-term -80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles[2]

[3]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving the

Peptide

The peptide has low solubility

in the chosen solvent at the

desired concentration.

Try reconstituting in sterile

water first to a concentration of

at least 100 µg/mL before

diluting with other buffers.[6]

Gentle vortexing or sonication

can also aid in dissolution. The

presence of Trifluoroacetic acid

(TFA) salts from purification

can sometimes enhance

solubility in aqueous solutions.

[1]

Loss of Peptide Activity

Improper storage, repeated

freeze-thaw cycles, or

degradation.

Always store the lyophilized

peptide and reconstituted

solutions at the recommended

temperatures.[1][2][3][4][6]

Prepare single-use aliquots of

the reconstituted peptide to

avoid repeated freeze-thaw

cycles.[2][6] For long-term

storage of the solution,

consider adding a carrier

protein like 0.1% HSA or BSA.

[6]

Precipitation in Solution

Peptide concentration is too

high for the buffer, or the buffer

conditions (e.g., pH) are not

optimal.

Ensure the final concentration

is within the solubility limits for

your specific buffer. You may

need to perform a solubility

test with small amounts. If

precipitation occurs after

dilution, check the pH and

ionic strength of your buffer.

Inconsistent Experimental

Results

Inaccurate peptide

concentration due to

Ensure the peptide is fully

dissolved before use. Briefly

centrifuge the vial before
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incomplete reconstitution or

degradation.

opening to ensure all the

lyophilized powder is at the

bottom. Protect the peptide

from light and store it properly.

Experimental Protocols
Protocol for Reconstitution of Human PTHrP-(1-36)
This protocol outlines the steps for reconstituting lyophilized human PTHrP-(1-36) to prepare a

stock solution.

Pre-Reconstitution:

Before opening, briefly centrifuge the vial of lyophilized peptide to ensure that all the

powder is collected at the bottom of the vial.

Allow the vial to equilibrate to room temperature before opening to avoid moisture

condensation.

Solvent Preparation:

Use sterile, nuclease-free water for reconstitution.[6]

Reconstitution:

Carefully add the appropriate volume of sterile water to the vial to achieve a stock solution

concentration of at least 100 µg/mL.[6]

Gently vortex or swirl the vial to dissolve the peptide completely. Avoid vigorous shaking

which can cause aggregation. If necessary, sonicate briefly in a water bath.

Aliquoting and Storage:

Once the peptide is fully dissolved, dispense the stock solution into smaller, single-use

aliquots. This is crucial to prevent degradation from repeated freeze-thaw cycles.[2][6]
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2][3]

Visualizations
Experimental Workflow for Peptide Reconstitution and
Storage
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Preparation

Reconstitution

Aliquoting & Storage

Start: Lyophilized PTHrP-(1-36) Vial

Centrifuge vial

Equilibrate to Room Temperature

Add Sterile Water (≥100 µg/mL)

Gently Vortex/Swirl to Dissolve

Aliquot into Single-Use Tubes

Store at 4°C (2-7 days)

Short-term

Store at -20°C (≤1 month)

Long-term

Store at -80°C (≤6 months)

Long-term
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Caption: Workflow for reconstituting and storing human PTHrP-(1-36).
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PTHrP-(1-36) Signaling Pathway via PTH1R
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Caption: PTHrP-(1-36) signaling through the PTH1R activates Gs and Gq pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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